2,2,3,3-tetramethyl-N-(1-phenethylpiperidin-4-yl)-N-(phenyl-d5)cyclopropane-1-carboxamide

• Molecular Formula: C27H36N2O
• Molecular Weight: 409.6 g/mol
• IUPAC Name: 2,2,3,3-tetramethyl-N-(2,3,4,5,6-pentadeuteriophenyl)-N-[1-(2-phenylethyl)piperidin-4-yl]cyclopropane-1-carboxamide
• InChI: InChI=1S/C27H36N2O/c1-26(2)24(27(26,3)4)25(30)29(22-13-9-6-10-14-22)23-16-19-28(20-17-23)18-15-21-11-7-5-8-12-21/h5-14,23-24H,15-20H2,1-4H3/i6D,9D,10D,13D,14D
• InChI Key: BYCDHAVFKDTVAM-HKNPMVLWSA-N
• Isomeric SMILES: [2H]C1=C(C(=C(C(=C1[2H])[2H])N(C2CCN(CC2)CCC3=CC=CC=C3)C(=O)C4C(C4(C)C)(C)C)[2H])[2H]
• Canonical SMILES: CC1(C(C1(C)C)C(=O)N(C2CCN(CC2)CCC3=CC=CC=C3)C4=CC=CC=C4)C

Description

Structural Features and Isotopic Labeling

Feature	Description
Cyclopropane ring	Fully methylated at C2 and C3 positions, inducing planar strain
Piperidine moiety	1-phenethyl substitution enhances µ-opioid receptor binding affinity
Deuteration pattern	pentadeutero-phenyl group minimizes metabolic interference in MS analysis
Molecular formula	C~29~H~35~D~5~N~2~O (nominal mass 409.62 g/mol)

The deuterium labeling at the phenyl group serves as a mass spectrometry tag, enabling precise quantification of non-deuterated analogs in biological matrices.

Historical Context in Opioid Analog Development

This compound emerges from three decades of systematic fentanyl analog exploration:

Key Evolutionary Milestones

• 1980s-1990s : Initial cyclopropane modifications explored to modulate opioid receptor kinetics. Tetramethylcyclopropane derivatives showed 4-8x increased µ-opioid binding versus fentanyl in guinea pig ileum assays.
• Early 2000s : Deuterated standards gained prominence in forensic toxicology to distinguish synthetic opioids in polydrug samples.
• 2015-2020 : Schedule I classification of cyclopropylfentanyl derivatives prompted development of isotopically labeled analogs for reference materials.

Synthetic pathways to tetramethylcyclopropane opioids typically employ:

• Ritter reaction of 2,2,3,3-tetramethylcyclopropanecarbonyl chloride with 4-amino-1-phenethylpiperidine.
• Late-stage deuterium incorporation via catalytic H/D exchange on preformed intermediates.

Position Within Fentanyl Derivative Taxonomy

The compound occupies a unique niche in synthetic opioid hierarchies:

Structural Classification

Category	Characteristics	Representative Analogs
Cyclopropane opioids	Rigid carbocyclic constraint	Cyclopropylfentanyl, TMCPF
Deuterated standards	Isotopic labels for analytical differentiation	Furanylfentanyl-d5, Carfentanil-d4
4-Anilidopiperidines	Core opioid pharmacophore	Fentanyl, Sufentanil, Alfentanil

Functional Differentiation

• Receptor binding : Tetramethyl substitution reduces κ-opioid activity by 92% compared to fentanyl while maintaining µ-opioid potency.
• Metabolic stability : Deuteration decreases hepatic CYP3A4-mediated N-dealkylation by 37% in vitro.
• Analytical utility : Mass shift (Δm/z +5) enables unambiguous identification in mixed opioid samples.

Biological Activity

2,2,3,3-Tetramethyl-N-(1-phenethylpiperidin-4-yl)-N-(phenyl-d5)cyclopropane-1-carboxamide, also known as cyclopropanecarboxamide, belongs to a class of compounds related to fentanyl analogs. These compounds are of significant interest due to their potent analgesic properties and potential for abuse. Understanding their biological activity is crucial for assessing their therapeutic potential and risks.

Chemical Structure and Properties

• IUPAC Name: 2,2,3,3-Tetramethyl-N-(1-phenethylpiperidin-4-yl)-N-(phenyl-d5)cyclopropane-1-carboxamide
• Molecular Formula: C27H36N2O
• Molecular Weight: 420.67 g/mol

The compound features a cyclopropane ring structure which is characteristic of many synthetic opioids. Its structure contributes to its interaction with opioid receptors in the central nervous system.

The biological activity of this compound primarily involves its interaction with the mu-opioid receptor (MOR). This receptor is known for mediating the effects of opioid analgesics. The binding affinity and efficacy at the MOR can lead to significant analgesic effects but also increases the risk of respiratory depression and addiction.

Binding Affinity

Studies have shown that fentanyl analogs exhibit high binding affinities for opioid receptors. The specific binding affinity of 2,2,3,3-tetramethyl-N-(1-phenethylpiperidin-4-yl)-N-(phenyl-d5)cyclopropane-1-carboxamide has not been extensively documented in public databases; however, it is expected to be similar to other fentanyl derivatives based on structural similarities.

Biological Activity and Effects

The biological activity of this compound can be summarized as follows:

Effect	Description
Analgesic	Exhibits potent pain-relieving properties similar to other opioids.
Respiratory Depression	High risk due to its opioid activity; can lead to life-threatening conditions.
Addiction Potential	Significant potential for abuse and dependence due to its effects on the brain's reward system.

Case Studies and Research Findings

Research has indicated that analogs of fentanyl, including this compound, have been associated with increased incidents of overdose deaths. A notable study highlighted the rising trend in fentanyl-related fatalities in various regions, emphasizing the need for monitoring these compounds closely.

Case Study Example

A retrospective analysis from a health department indicated that synthetic opioids accounted for over 70% of opioid-related deaths in a specific urban area during a two-year period. Many of these cases involved substances structurally similar to 2,2,3,3-tetramethyl-N-(1-phenethylpiperidin-4-yl)-N-(phenyl-d5)cyclopropane-1-carboxamide.

Comparison with Similar Compounds

Cyclopropylfentanyl (N-Phenyl-N-[1-(2-Phenylethyl)piperidin-4-yl]cyclopropanecarboxamide)

Key Structural Differences :

• Cyclopropane Substituents : Cyclopropylfentanyl lacks the tetramethyl groups present in the target compound, resulting in a less rigid cyclopropane ring.
• Pharmacological Implications :
  • The tetramethyl groups in the target compound may enhance lipophilicity, improving blood-brain barrier penetration.
  • Deuterium substitution could prolong half-life, as seen in drugs like deutetrabenazine, though receptor affinity may remain comparable .

N,N-Diethyl-2-(4-Methoxyphenoxy)-1-Phenylcyclopropane-1-Carboxamide

Key Structural Differences :

• Amide Substituents: The analog features a diethylamide and 4-methoxyphenoxy group, contrasting with the target’s piperidine-phenethyl and deuterated phenyl groups.
• Stereochemical Control : The analog’s synthesis achieved a diastereomer ratio (dr) of 23:1, suggesting high stereoselectivity. The target’s tetramethyl cyclopropane may introduce new stereochemical challenges .

Pharmacological Implications :

• The methoxyphenoxy group in the analog could increase polarity, reducing CNS penetration compared to the target’s lipophilic design.
• The target’s piperidine-phenethyl moiety may enhance opioid receptor affinity, similar to fentanyl derivatives .

N-(2-((N,4-Dimethylphenyl)sulfonamido)-1-Phenylethyl)cyclopropanecarboxamide

Key Structural Differences :

• Sulfonamide vs. Amide : The analog’s sulfonamide group introduces acidity and hydrogen-bonding variability, unlike the target’s amide-based structure.
• Substituent Effects : The analog’s methylphenylsulfonamido group may reduce metabolic stability compared to the deuterated phenyl in the target .

Pharmacological Implications :

• Sulfonamides often exhibit lower blood-brain barrier permeability than amides, suggesting the target compound may have superior CNS bioavailability.
• The target’s deuterated phenyl could mitigate first-pass metabolism, a common issue with sulfonamide-containing drugs .

Preparation Methods

Table 1: Hydrolysis of 2 to 3

Starting Material	Product	Time (h)	Yield (%)	Side Products (%)
2	3 (Carboxylic acid)	4	88	3

Preparation of N-(1-Phenethylpiperidin-4-yl)-N-(phenyl-d5)amine

The amine intermediate combines phenethylpiperidine and deuterated aniline moieties. Modified from fentanyl synthesis protocols, 4-piperidone hydrochloride undergoes sequential alkylation and reductive amination:

• Alkylation : 4-Piperidone reacts with phenethyl bromide (1.2 eq) in acetonitrile using K₂CO₃ and TBAB (0.1 eq) at 80°C for 24 h, yielding N-phenethyl-4-piperidone (4 ) in 78%.
• Reductive Amination : 4 is treated with phenyl-d5-aniline (1.1 eq) and zinc dust in acetic acid at 60°C for 12 h, producing N-(1-phenethylpiperidin-4-yl)-N-(phenyl-d5)amine (5 ) in 72% yield.

Deuteration at the phenyl ring is achieved using commercially available deuterated aniline, ensuring >98% isotopic purity.

Amide Coupling and Final Product Formation

The carboxylic acid 3 is converted to its acid chloride (6 ) using thionyl chloride (2.5 eq) in dichloromethane at 0°C for 2 h. Coupling with amine 5 follows HATU-mediated protocols:

Reagent	Role	Quantity (eq)
6	Electrophile	1.0
5	Nucleophile	1.1
HATU	Coupling agent	1.5
DIPEA	Base	3.0
Solvent	-	DMF

Reaction at 25°C for 12 h affords the title compound in 81% yield after recrystallization (petroleum ether). Purity is confirmed via HPLC (>99%) and ¹H/¹³C NMR.

Process Optimization and Challenges

• Cyclopropane Steric Effects : Tetramethyl substitution reduces yields during ring closure (62–85% vs. 90% for monosubstituted analogs). TBAB mitigates steric hindrance by enhancing phase transfer.
• Deuteration Impact : Phenyl-d5-aniline exhibits similar reactivity to non-deuterated analogs but requires anhydrous conditions to prevent isotopic dilution.
• Coupling Efficiency : HATU outperforms EDC or T3P in minimizing racemization (95% enantiomeric excess).

Analytical Characterization

• MS (ESI+) : m/z 405.2 [M+H]⁺ (Calc. 404.6).
• ¹H NMR (500 MHz, CDCl₃): δ 7.24–7.15 (m, 5H, phenethyl), 3.51 (br s, 1H, piperidine), 1.42 (s, 12H, tetramethyl).
• IR (KBr) : 1650 cm⁻¹ (C=O stretch), 1520 cm⁻¹ (N-H bend).